Cas no 2171979-55-6 (2-Tert-butyl-6-nitro-1,3-benzothiazole-4-thiol)

• Product Name: 2-Tert-butyl-6-nitro-1,3-benzothiazole-4-thiol
• CAS No: 2171979-55-6
• MF: C₁₁H₁₂N₂O₂S₂
• MW: 268.355179786682
• CID: 5766549
• PubChem ID: 165720435
• Update Time: 2025-05-28

2-Tert-butyl-6-nitro-1,3-benzothiazole-4-thiol Chemical and Physical Properties

Names and Identifiers

• 2171979-55-6
• 2-tert-butyl-6-nitro-1,3-benzothiazole-4-thiol
• EN300-1613445
• 2-Tert-butyl-6-nitro-1,3-benzothiazole-4-thiol

• Inchi： 1S/C11H12N2O2S2/c1-11(2,3)10-12-9-7(16)4-6(13(14)15)5-8(9)17-10/h4-5,16H,1-3H3
• InChI Key： QEGDHMZJPCRDMU-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=C(C=2N=C1C(C)(C)C)S)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.03401998g/mol
• Monoisotopic Mass: 268.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88Ų

Additional information on 2-Tert-butyl-6-nitro-1,3-benzothiazole-4-thiol

Recent Advances in the Study of 2-Tert-butyl-6-nitro-1,3-benzothiazole-4-thiol (CAS: 2171979-55-6)

The compound 2-Tert-butyl-6-nitro-1,3-benzothiazole-4-thiol (CAS: 2171979-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Tert-butyl-6-nitro-1,3-benzothiazole-4-thiol as a promising scaffold for the development of novel antimicrobial and anticancer agents. The compound's benzothiazole core, coupled with the nitro and thiol functional groups, contributes to its ability to interact with various biological targets, including enzymes and nucleic acids. Researchers have employed advanced computational and experimental techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the key findings from recent research is the compound's inhibitory activity against specific bacterial enzymes, such as DNA gyrase and topoisomerase IV, which are critical for bacterial DNA replication. This suggests its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antibiotic resistance. Additionally, preliminary in vitro studies have demonstrated its cytotoxic effects against certain cancer cell lines, indicating its potential as an anticancer agent.

The synthesis of 2-Tert-butyl-6-nitro-1,3-benzothiazole-4-thiol has also been a focus of recent research, with efforts directed toward improving yield and purity while reducing environmental impact. Green chemistry approaches, such as the use of eco-friendly solvents and catalysts, have been explored to enhance the sustainability of its production. These advancements are crucial for scaling up production and facilitating further preclinical and clinical studies.

In conclusion, 2-Tert-butyl-6-nitro-1,3-benzothiazole-4-thiol represents a promising candidate for further investigation in the fields of antimicrobial and anticancer drug development. Its unique chemical structure and demonstrated biological activities warrant continued research to fully exploit its therapeutic potential. Future studies should focus on in vivo efficacy, toxicity profiling, and the development of derivatives to optimize its pharmacological properties.